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Compound of Interest

Compound Name: Methyl melissate

Cat. No.: B164358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl melissate, also known as methyl triacontanoate, is a long-chain fatty acid methyl ester

with the chemical formula C31H62O2.[1] It is a naturally occurring compound found in various

plant waxes and beeswax.[2] As a saturated fatty acid ester, it is characterized by a long

aliphatic tail, which imparts significant lipophilicity to the molecule. This technical guide

provides a comprehensive review of the current research on methyl melissate, including its

physicochemical properties, natural sources, and potential biological activities. The guide also

details relevant experimental protocols for its extraction, isolation, and biological evaluation,

and presents a logical workflow for future research in the form of a Graphviz diagram. While

research directly focused on methyl melissate is limited, this guide also incorporates

contextual data from related long-chain fatty acid esters to provide a broader perspective for

drug discovery and development.

Physicochemical Properties of Methyl Melissate
A clear understanding of the physicochemical properties of methyl melissate is fundamental

for its handling, formulation, and interpretation of biological data. The available data is

summarized in the table below.
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Property Value Source(s)

Molecular Formula C31H62O2 [1][3]

Molecular Weight 466.84 g/mol [1][3]

CAS Number 629-83-4 [1][3]

Appearance
White to almost white powder

or crystal; Beige powder
[1][3]

Melting Point 70 - 74 °C (158 - 165.2 °F) [3][4]

Boiling Point Not available [4]

Solubility

Insoluble in water; Soluble in

non-polar organic solvents like

hexane, benzene, and

chloroform.[2] Partly miscible

with water.[4]

[2][4]

Vapor Pressure Negligible [4]

log Kow (Octanol-Water

Partition Coefficient)

10-15 (estimated for Group A

substances)
[4]

IUPAC Name methyl triacontanoate [1]

Synonyms

Methyl triacontanoate, Melissic

acid methyl ester, n-

Triacontanoic acid methyl ester

[1][3]

Natural Occurrence and Isolation
Methyl melissate has been identified as a component of various natural sources, particularly

in plant epicuticular waxes and sediments. Its presence is often used as a biomarker for

terrestrial plant input in environmental samples.[5]

Natural Sources:

Plants: Methyl melissate has been isolated from plants such as Symplocos racemosa,

Costus speciosus, and Citrus sinensis.[5] It is a constituent of the waxes of many higher
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plants.

Environmental Samples: It has been detected in atmospheric aerosols (PM2.5), where its

presence is linked to biomass burning and vegetation wax.[5] It is also found in soils, such as

Chernozemic soils, resulting from the decomposition of plant matter.[5] Furthermore, it has

been identified in river and lake sediments.[5]

Biological Activity and Therapeutic Potential
Direct research on the biological activities of pure methyl melissate is currently limited.

However, the broader class of long-chain fatty acids and their esters are known to possess a

range of biological effects. It is plausible that methyl melissate shares some of these

properties.

Context from Related Compounds:

Anti-inflammatory Activity: Fatty acid methyl esters have been investigated for their anti-

inflammatory properties. While no specific data exists for methyl melissate, other fatty acid

methyl esters have shown potential in this area.

Antimicrobial Activity: Long-chain fatty acids and their esters can exhibit antimicrobial activity

by disrupting the cell membranes of bacteria and fungi.

Cytotoxic Activity: Some long-chain fatty acid esters have been evaluated for their cytotoxic

effects against cancer cell lines.

Due to the lack of specific data for methyl melissate, the following table presents a summary

of biological activities observed for various fatty acid methyl esters to provide a contextual

framework for future research.
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Biological
Activity

Compound/Ext
ract

Assay Results Source(s)

Cytotoxicity

Isomeric

acylated

benzoquinones

with tridecyl

substituents

MTT assay

against HL-60,

SK-MEL, KB, BT-

549, and SK-OV-

3 carcinomas

IC50 values

<1.1-4.2

microg/mL

[6]

Antioxidant

Isomeric

acylated

benzoquinones

with tridecyl

substituents

Not specified
Prominent

antioxidant effect
[6]

Experimental Protocols
Detailed and standardized experimental protocols are crucial for the reliable investigation of

methyl melissate's properties and biological activities.

Extraction and Isolation of Fatty Acid Methyl Esters from
Plant Material
This protocol describes a general method for the extraction and isolation of fatty acid methyl

esters (FAMEs), including methyl melissate, from plant tissues.

Sample Preparation: Fresh or dried plant material is ground into a fine powder to increase

the surface area for extraction.

Solvent Extraction: The powdered plant material is subjected to solvent extraction, typically

using a non-polar solvent like hexane or a Soxhlet apparatus for exhaustive extraction.

Transesterification: The lipid extract is then transesterified to convert fatty acids and

triglycerides into their corresponding methyl esters. A common method involves heating the

extract with methanol and a catalyst (e.g., sulfuric acid or sodium methoxide). A one-step

method involves heating the fresh tissue with a reagent containing methanol, heptane,

benzene, 2,2-dimethoxypropane, and H2SO4.[7]
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Purification: The resulting FAMEs are then purified. This can be achieved by liquid-liquid

extraction, followed by column chromatography on silica gel to separate different classes of

lipids and obtain pure FAMEs.

Analysis: The purified FAME fraction is analyzed by Gas Chromatography-Mass

Spectrometry (GC-MS) to identify and quantify individual FAMEs, including methyl
melissate.[5] Nuclear Magnetic Resonance (NMR) spectroscopy can be used for structural

confirmation.[5][8]

In Vitro Biological Assays
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation,

and cytotoxicity.[9][10]

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of methyl melissate
(dissolved in a suitable solvent like DMSO) for a specific duration (e.g., 24, 48, or 72 hours).

Include a vehicle control (solvent only) and a positive control (a known cytotoxic agent).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time,

mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan

crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve

the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solubilized formazan at a

wavelength of 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The

IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be

determined by plotting a dose-response curve.
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Protein denaturation is a well-documented cause of inflammation. This assay assesses the

ability of a compound to inhibit protein (egg albumin) denaturation.[11][12]

Reaction Mixture Preparation: Prepare a reaction mixture containing egg albumin,

phosphate-buffered saline (pH 6.4), and various concentrations of methyl melissate. A

standard anti-inflammatory drug (e.g., diclofenac sodium) is used as a positive control.

Incubation: Incubate the reaction mixtures at 37°C for 15 minutes.

Heat-induced Denaturation: Induce denaturation by heating the mixtures at 70°C in a water

bath for 5 minutes.

Absorbance Measurement: After cooling, measure the turbidity of the solutions at 660 nm

using a spectrophotometer.

Data Analysis: Calculate the percentage inhibition of protein denaturation using the formula:

% Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x

100 The IC50 value can be determined from a dose-response curve.

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a

microorganism.[13]

Preparation of Bacterial Inoculum: Prepare a standardized suspension of the test bacterium

in a suitable broth medium (e.g., Mueller-Hinton Broth).

Serial Dilution of Compound: Perform a serial two-fold dilution of methyl melissate in a 96-

well microtiter plate containing broth.

Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth

control (no compound) and a sterility control (no bacteria).

Incubation: Incubate the plate at 37°C for 18-24 hours.

MIC Determination: The MIC is determined as the lowest concentration of methyl melissate
at which no visible bacterial growth (turbidity) is observed.
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Visualizations
Experimental Workflow for Bioactivity Screening of
Methyl Melissate
The following diagram illustrates a general workflow for the investigation of the biological

activities of methyl melissate, from its source to the identification of potential therapeutic

leads.
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Caption: A generalized workflow for the discovery and development of bioactive compounds

from natural sources.

Logical Relationship for Investigating Anti-inflammatory
Potential
This diagram outlines the logical steps to investigate the potential anti-inflammatory mechanism

of action of methyl melissate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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